(Z)-4-((8-ethoxy-3-(phenylcarbamoyl)-2H-chromen-2-ylidene)amino)benzoic acid

• IUPAC Name: 4-[[8-ethoxy-3-(phenylcarbamoyl)chromen-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C25H20N2O5/c1-2-31-21-10-6-7-17-15-20(23(28)26-18-8-4-3-5-9-18)24(32-22(17)21)27-19-13-11-16(12-14-19)25(29)30/h3-15H,2H2,1H3,(H,26,28)(H,29,30)
• InChI Key: YDPLPFBUPBORFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C(=O)O)C(=C2)C(=O)NC4=CC=CC=C4
• Molecular Formula: C25H20N2O5
• Molecular Weight: 428.4 g/mol

Description

(Z)-4-((8-ethoxy-3-(phenylcarbamoyl)-2H-chromen-2-ylidene)amino)benzoic acid, also known as EPCBA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

• A Schiff base involving a similar structure, 3-ethoxy salicylidene amino benzoic acid (ETSAN), was synthesized from 3-ethoxy salicylaldehyde and 2-amino benzoic acid. This compound, along with its metal complexes, was characterized using various spectroscopic methods and tested for antibacterial and antifungal activities, showcasing potential in the field of medicinal chemistry (Mounika et al., 2010).

Novel Inhibitors Synthesis

• A compound structurally similar to the requested chemical, functioning as a novel inhibitor of Hsp90, was synthesized. The compound demonstrated effective inhibition against Hsp90α, indicating potential applications in cancer therapy or enzyme inhibition studies (Wang Xiao-long, 2011).

Hybrid Compounds Synthesis

• Hybrid compounds were synthesized using a base of 4-[(1-oxo-3,4-dihydro-2H-naphmalen-2-ylidene)methyl]benzoic acid, indicating the potential of such structures in creating novel pharmacophores or materials with unique properties (Ivanova et al., 2019).

Antibacterial Activity

• Coumarine derivatives synthesized from structures similar to the requested chemical showed significant antibacterial activity, suggesting the potential use of such compounds in developing new antibacterial agents (Behrami et al., 2017).

Antiherbivore Activity

• Prenylated benzoic acid derivatives, structurally related to the requested compound, showed significant activity against herbivores, indicating potential applications in agricultural pest management (Jeffrey et al., 2014).